Cas no 2548992-55-6 (2-methyl-4-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}-6-(pyrrolidin-1-yl)pyrimidine)

• Product Name: 2-methyl-4-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}-6-(pyrrolidin-1-yl)pyrimidine
• CAS No: 2548992-55-6
• MF: C₁₈H₂₆N₆S
• MW: 358.504241466522
• CID: 5311301
• PubChem ID: 154583096
• Update Time: 2025-11-05

2-methyl-4-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}-6-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}-6-(pyrrolidin-1-yl)pyrimidine
• AKOS040709780
• 2548992-55-6
• F6619-5958
• 2-Methyl-4-[4-[(2-methyl-4-thiazolyl)methyl]-1-piperazinyl]-6-(1-pyrrolidinyl)pyrimidine

• Inchi： 1S/C18H26N6S/c1-14-19-17(23-5-3-4-6-23)11-18(20-14)24-9-7-22(8-10-24)12-16-13-25-15(2)21-16/h11,13H,3-10,12H2,1-2H3
• InChI Key： VPQFAQDJAQETSG-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N2CCCC2)=CC(N2CCN(CC3=CSC(C)=N3)CC2)=N1

Computed Properties

• Exact Mass: 358.19396603g/mol
• Monoisotopic Mass: 358.19396603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76.6Ų

Experimental Properties

• Density: 1.247±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 541.1±50.0 °C(Predicted)
• pka: 10.06±0.50(Predicted)

Additional information on 2-methyl-4-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}-6-(pyrrolidin-1-yl)pyrimidine

Research Update on 2-methyl-4-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}-6-(pyrrolidin-1-yl)pyrimidine (CAS: 2548992-55-6)

The compound 2-methyl-4-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}-6-(pyrrolidin-1-yl)pyrimidine (CAS: 2548992-55-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, pharmacological properties, and mechanisms of action, as well as its implications for drug development.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways, particularly those involving kinase inhibition. Its unique structural features, including the thiazole and piperazine moieties, contribute to its high binding affinity and selectivity towards target proteins. Preliminary in vitro and in vivo assays have demonstrated promising results in the context of oncology and inflammatory diseases, suggesting its potential as a lead compound for further optimization.

One of the key advancements in the research of this compound is the development of scalable synthetic routes. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel four-step synthesis protocol that significantly improved yield and purity compared to previous methods. This breakthrough has facilitated larger-scale production for preclinical testing, addressing one of the major challenges in early-stage drug discovery.

Pharmacokinetic studies have also shed light on the compound's metabolic stability and bioavailability. While initial data indicate moderate oral bioavailability, structural modifications are currently being explored to enhance its pharmacokinetic profile. Researchers have identified specific metabolites that may contribute to both efficacy and toxicity, underscoring the need for further metabolic studies.

In terms of mechanism of action, recent crystallographic analyses have revealed that the compound binds to the ATP-binding site of certain kinases, inducing conformational changes that inhibit their activity. This finding has been corroborated by molecular dynamics simulations, which provide insights into the binding kinetics and residence time. Such detailed structural information is invaluable for the design of next-generation derivatives with improved potency and selectivity.

Despite these promising developments, challenges remain. Off-target effects observed in some cell-based assays necessitate further refinement of the compound's specificity. Additionally, the long-term safety profile and potential drug-drug interactions are areas that require comprehensive investigation before clinical translation.

In conclusion, 2-methyl-4-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}-6-(pyrrolidin-1-yl)pyrimidine represents a compelling candidate for therapeutic development. Ongoing research efforts are focused on optimizing its chemical and pharmacological properties, with the ultimate goal of advancing it into clinical trials. The compound's progress exemplifies the synergy between synthetic chemistry and biological evaluation in modern drug discovery.